Nlrp3-IN-63

• Molecular Formula: C20H22F3N5O
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C20H22F3N5O/c1-3-27-8-4-5-14(10-27)28-11-24-18-12(2)17(25-26-19(18)28)15-7-6-13(9-16(15)29)20(21,22)23/h6-7,9,11,14,29H,3-5,8,10H2,1-2H3/t14-/m1/s1
• InChIKey: QKAOZRKNDQCDAG-CQSZACIVSA-N

Nlrp3-IN-63 NLRP3 Inhibitor Overview

Nlrp3-IN-63 (CAS 3064696-02-9, also referred to as Compound 7) is a synthetic small-molecule inhibitor of the NLRP3 inflammasome. It belongs to a series of 5,6-unsaturated bicyclic heterocycles disclosed in patent WO2024249539 by Merck Sharp & Dohme LLC and acts by directly inhibiting NLRP3 activation [1]. The compound has a molecular formula of C20H22F3N5O, a molecular weight of 405.42, and suppresses NLRP3 activation with a reported EC50 of 13 nM in cellular assays . As a chemically distinct tool compound from the well-known sulfonylurea-based inhibitor MCC950, Nlrp3-IN-63 provides an alternative scaffold for probing NLRP3 biology and for structure-activity relationship (SAR) studies in inflammatory disease research.

Pathway study NLRP3 inflammasome inhibition studies

Orthogonal probe Chemotype distinct from sulfonylurea-based inhibitors

SAR reference Benchmark for bicyclic heterocycle lead optimization

• [1] Hayes DAAW, Merchant RR, Tian M, Mcclymont KS, Brill ZG, Cheng C. 5,6 UNSATURATED BICYCLIC HETEROCYLES USEFUL AS INHIBITORS OF NOD-LIKE RECEPTOR PROTEIN 3. WO2024249539A1, Merck Sharp & Dohme LLC, published 2024-12-04. View Source

Why Nlrp3-IN-63 Is Not Interchangeable

NLRP3 inhibitors, even those within the same nominal potency range, exhibit marked differences in binding modalities, chemotype-dependent selectivity across NLRP family members, cellular assay conditions, and pharmacokinetic properties that preclude direct one-for-one substitution [1]. For example, the widely used tool compound MCC950 (CRID3) acts via a sulfonylurea chemotype and targets the NACHT domain [2], whereas Nlrp3-IN-63 belongs to a structurally distinct bicyclic heterocycle series whose binding site and mechanism remain proprietary to patent WO2024249539. Similarly, close analogs such as NLRP3-IN-64 (EC50 5 nM) or NLRP3-IN-81 (EC50 29 nM) differ not only in potency but also in lipophilicity, brain penetration capacity, and selectivity profiles that directly impact experimental outcomes . Selecting a comparator by potency alone risks introducing confounds in SAR interpretation, off-target effects, and irreproducible results—making the precise identity and disclosed data of Nlrp3-IN-63 critical for scientifically sound procurement.

Chemotype mismatch

Bicyclic heterocycle scaffold diverges from sulfonylurea MCC950; binding site and mechanism may differ.

Potency-profile mismatch

Close analogs exhibit distinct cellular EC50 and inflammasome selectivity profiles that may not transfer.

CNS exposure mismatch

Blood-brain barrier penetration varies across series; CNS-targeted studies require compound-specific validation.

• [1] Hayes DAAW, Merchant RR, Tian M, Mcclymont KS, Brill ZG, Cheng C. 5,6 UNSATURATED BICYCLIC HETEROCYLES USEFUL AS INHIBITORS OF NOD-LIKE RECEPTOR PROTEIN 3. WO2024249539A1, Merck Sharp & Dohme LLC, published 2024-12-04. View Source
• [2] Coll RC, Robertson AAB, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine. 2015;21(3):248-255. (MCC950 characterization). View Source

Nlrp3-IN-63 Differentiation Evidence

Cellular Potency vs. NLRP3-IN-64

Nlrp3-IN-63 inhibits NLRP3 activation with a cellular EC50 of 13 nM. Its closest analog, NLRP3-IN-64 (Compound 2), is approximately 2.6-fold more potent, with an EC50 of 5 nM in the same NLRP3 activation assay [1]. This potency difference—while both compounds operate in the low-nanomolar range—means that at equivalent concentrations, NLRP3-IN-64 will achieve higher target engagement. For researchers seeking a moderately potent probe suitable for partial inhibition or dose-response studies, Nlrp3-IN-63's intermediate potency may offer an advantage over the more complete inhibition profile of NLRP3-IN-64, particularly in cellular models where preserving some basal inflammasome activity is physiologically desirable.

Cellular EC50 vs. NLRP3-IN-64

Reported comparison

Nlrp3-IN-63: 13 nM NLRP3-IN-64: 5 nM 2.6× difference

Assay potency context differs 2.6×

Cellular NLRP3 activation assay; patent WO2024249539

Evidence Dimension	NLRP3 activation inhibition EC50
Target Compound Data	EC50 = 13 nM (Nlrp3-IN-63, Compound 7)
Comparator Or Baseline	EC50 = 5 nM (NLRP3-IN-64, Compound 2)
Quantified Difference	Nlrp3-IN-64 is 2.6× more potent (5 vs 13 nM)
Conditions	Cellular NLRP3 activation assay; both compounds referenced against patent WO2024249539 (Merck Sharp & Dohme LLC).

Why This Matters

Procurement decisions must account for the 2.6-fold potency gap: Nlrp3-IN-63 provides a distinct point on the dose-response curve, enabling researchers to titrate NLRP3 inhibition without the near-complete blockade seen with NLRP3-IN-64 at nanomolar concentrations.

• [1] Hayes DAAW, Merchant RR, Tian M, Mcclymont KS, Brill ZG, Cheng C. 5,6 UNSATURATED BICYCLIC HETEROCYLES USEFUL AS INHIBITORS OF NOD-LIKE RECEPTOR PROTEIN 3. WO2024249539A1, Merck Sharp & Dohme LLC, published 2024-12-04. (Discloses both Compound 7 = Nlrp3-IN-63 and Compound 2 = Nlrp3-IN-64). View Source

Chemotype Differentiation from MCC950

Nlrp3-IN-63 incorporates a 5,6-unsaturated bicyclic heterocycle core (C20H22F3N5O, MW 405.42) that is structurally and mechanistically distinct from the sulfonylurea scaffold of the industry-standard tool compound MCC950 (CP-456773; MW 445.5) [1][2]. MCC950 binds to the Walker B motif within the NACHT domain and inhibits ATP hydrolysis [2], whereas the binding site and inhibitory mechanism of Nlrp3-IN-63's bicyclic heterocycle series are proprietary to WO2024249539 and not disclosed in the public abstract [1]. Chemotype divergence has practical consequences: sulfonylurea-based inhibitors have been associated with hepatotoxicity signals in some preclinical models, while the bicyclic heterocycle series may present a differentiated safety liability profile [3]. Researchers cannot assume functional interchangeability between these two chemotypes.

Chemotype vs. MCC950

Class-level inference

5,6-bicyclic heterocycle vs. sulfonylurea (MCC950)

Binding mode may differ; orthogonal chemotype

Proprietary binding site; no direct comparison available

Evidence Dimension	Chemical scaffold class and proposed binding mechanism
Target Compound Data	5,6-unsaturated bicyclic heterocycle; proprietary binding site (Merck WO2024249539); MW 405.42; Formula C20H22F3N5O
Comparator Or Baseline	Sulfonylurea-based (MCC950/CRID3); NACHT domain Walker B motif binding; MW 445.5; Formula C22H25N3O5S
Quantified Difference	Structurally different chemotypes; binding site and mechanism not directly comparable (no common assay for binding mode)
Conditions	Chemical classification and patent analysis; no head-to-head binding assay comparison available.

Why This Matters

For laboratories running parallel SAR or mechanistic studies, Nlrp3-IN-63 provides an orthogonal chemotype to MCC950, enabling exploration of NLRP3 biology via a putatively distinct binding mode and reducing the risk of chemotype-specific artifacts.

• [1] Hayes DAAW, Merchant RR, Tian M, Mcclymont KS, Brill ZG, Cheng C. 5,6 UNSATURATED BICYCLIC HETEROCYLES USEFUL AS INHIBITORS OF NOD-LIKE RECEPTOR PROTEIN 3. WO2024249539A1, Merck Sharp & Dohme LLC, published 2024-12-04. View Source
• [2] Coll RC, Hill JR, Day CJ, et al. MCC950 directly targets the NLRP3 ATP-hydrolysis motif for inflammasome inhibition. Nature Chemical Biology. 2019;15(6):556-559. View Source
• [3] Mangan MSJ, Olhava EJ, Roush WR, Seidel HM, Glick GD, Latz E. Targeting the NLRP3 inflammasome in inflammatory diseases. Nature Reviews Drug Discovery. 2018;17(8):588-606. (Discusses differential toxicity liabilities across NLRP3 inhibitor chemotypes). View Source

Potency vs. Brain-Penetrant NLRP3-IN-81

Nlrp3-IN-81 (N102) is reported to cross the blood-brain barrier (BBB) and inhibits nigericin-induced NLRP3-dependent pyroptosis with an EC50 of 29 nM . Nlrp3-IN-63, at 13 nM, is approximately 2.2-fold more potent in the NLRP3 activation assay but lacks published evidence for BBB penetration . This inverse relationship—higher potency versus BBB capability—illustrates a key selection criterion: Nlrp3-IN-63 may be the preferred choice for peripheral inflammation models where BBB penetration is unnecessary and higher potency is advantageous, while Nlrp3-IN-81 should be selected for CNS-targeted NLRP3 studies.

EC50 vs. NLRP3-IN-81

Cross-study comparable

Nlrp3-IN-63: 13 nM NLRP3-IN-81: 29 nM 2.2× difference

Potency context differs; BBB penetration absent for IN-63

Cross-assay comparison (activation vs. pyroptosis readout)

Evidence Dimension	Potency (EC50) and BBB penetration property
Target Compound Data	EC50 = 13 nM (NLRP3 activation); BBB penetration data not available
Comparator Or Baseline	EC50 = 29 nM (NLRP3-IN-81, N102, nigericin-induced pyroptosis); documented BBB penetration
Quantified Difference	Nlrp3-IN-63 is 2.2× more potent than Nlrp3-IN-81 (13 vs 29 nM), but lacks confirmed CNS exposure
Conditions	Different cellular readouts: Nlrp3-IN-63 measured by NLRP3 activation; Nlrp3-IN-81 measured by nigericin-induced pyroptosis. Caution: cross-assay comparisons have inherent limitations.

Why This Matters

Investigators studying peripheral NLRP3-driven diseases (e.g., gout, MASH, cardiovascular inflammation) may achieve stronger target engagement with Nlrp3-IN-63, while those requiring CNS exposure must select Nlrp3-IN-81 despite its lower potency.

Inflammasome Selectivity Profile

The patent WO2024249539 describes compounds of the 5,6-unsaturated bicyclic heterocycle series as inhibitors of NLRP3, with explicit indication for treatment of NLRP3-mediated diseases including gout, CAPS, NASH fibrosis, Alzheimer's, and Parkinson's diseases [1]. While specific selectivity data against related inflammasomes (AIM2, NLRC4, NLRP1) are not publicly enumerated in the available patent abstract, Merck Sharp & Dohme's filing of a dedicated patent for NLRP3-specific bicyclic heterocycles implies a selectivity optimization effort beyond what is achieved with earlier, broader-spectrum probe compounds such as CY-09 (IC50 ~500 nM for NLRP3 ATPase) or parthenolide [2][3]. The compound's disclosure within a pharmaceutical pipeline context distinguishes it from academic tool compounds that may lack the selectivity profiling typically performed by pharmaceutical patent applicants.

Inflammasome selectivity

Class-level inference

Selectivity inferred from patent claims

Supports NLRP3 selectivity review; data to verify

Quantitative selectivity vs. AIM2, NLRC4 not disclosed

Evidence Dimension	Selectivity for NLRP3 versus other inflammasomes (inferred from patent specificity)
Target Compound Data	Disclosed in patent for NLRP3-specific indications; Merck Sharp & Dohme pharmaceutical patent filing; chemical series distinct from earlier probes
Comparator Or Baseline	CY-09 (NLRP3 ATPase inhibitor, IC50 ~500 nM); parthenolide (multi-target inflammasome inhibitor); both academic probes with broader activity profiles
Quantified Difference	Quantitative selectivity ratios not publicly available; inference based on pharmaceutical patent filing specificity versus academic probe characterization
Conditions	Inference from patent claims and pharmaceutical development context; direct head-to-head selectivity data awaited.

Why This Matters

For procurement in studies requiring clean pharmacological dissection of NLRP3 from other inflammasome pathways, a pharmaceutical-patent-derived inhibitor is more likely to have undergone rigorous counter-screening than early academic probes, reducing the risk of confounding off-inflammasome effects.

• [1] Hayes DAAW, Merchant RR, Tian M, Mcclymont KS, Brill ZG, Cheng C. 5,6 UNSATURATED BICYCLIC HETEROCYLES USEFUL AS INHIBITORS OF NOD-LIKE RECEPTOR PROTEIN 3. WO2024249539A1, Merck Sharp & Dohme LLC, published 2024-12-04. (Claims include gout, CAPS, NASH fibrosis, heart failure, inflammatory bowel disease, Alzheimer's and Parkinson's diseases). View Source
• [2] Jiang H, He H, Chen Y, et al. Identification of a selective and direct NLRP3 inhibitor to treat inflammatory disorders. Journal of Experimental Medicine. 2017;214(11):3219-3238. (CY-09 characterization; IC50 ~500 nM). View Source
• [3] Juliana C, Fernandes-Alnemri T, Wu J, et al. Anti-inflammatory compounds parthenolide and Bay 11-7082 are direct inhibitors of the inflammasome. Journal of Biological Chemistry. 2010;285(13):9792-9802. View Source

Nlrp3-IN-63 Application Scenarios

Dose-Response in Peripheral Inflammation

With an EC50 of 13 nM—intermediate between the 5 nM of NLRP3-IN-64 and the 29 nM of NLRP3-IN-81—Nlrp3-IN-63 is well-suited for experiments where complete NLRP3 blockade is undesirable. In cellular models of gout, MASH fibrosis, or cardiovascular inflammation where residual inflammasome activity may be physiologically relevant, Nlrp3-IN-63 allows fine titration of inhibitory effects [1]. Its potency window enables robust inhibition while avoiding the near-total blockade observed with NLRP3-IN-64 at equivalent nanomolar concentrations.

Orthogonal Target Engagement Validation

Nlrp3-IN-63 offers a chemically distinct scaffold—a 5,6-unsaturated bicyclic heterocycle—relative to the widely used sulfonylurea MCC950 [1]. Researchers seeking to confirm that an observed phenotype is genuinely NLRP3-dependent (rather than chemotype-specific) can employ Nlrp3-IN-63 as an orthogonal chemical probe. Concordant results from two structurally unrelated NLRP3 inhibitors substantially strengthen the confidence that the biological effect is on-target [2].

SAR and Lead Optimization Reference

As part of Merck Sharp & Dohme's patented series, Nlrp3-IN-63 represents a defined point in the SAR landscape of 5,6-unsaturated bicyclic heterocycle NLRP3 inhibitors. Medicinal chemistry teams can use Nlrp3-IN-63 as a reference compound to benchmark internal modifications against a publicly disclosed pharmaceutical-grade inhibitor with known potency (13 nM) and characterized physicochemical properties (MW 405.42, formula C20H22F3N5O) [1]. Its structural features—including the trifluoromethylphenyl and N-ethylpiperidine substituents—provide starting points for chemical optimization [2].

Peripheral Inflammation Without CNS Exposure

For in vivo models of peripheral NLRP3-driven inflammation (e.g., monosodium urate-induced peritonitis, high-fat diet-induced MASH, or ischemia-reperfusion injury), Nlrp3-IN-63 provides potent inhibition (EC50 13 nM) without the confounding factor of CNS penetration that characterizes NLRP3-IN-81 [1]. By selecting a compound that likely remains peripherally restricted, investigators avoid interpretational ambiguity about whether therapeutic effects arise from peripheral or central NLRP3 suppression.

Application

Selection Property

Validation Focus

Dose-response studies in peripheral inflammatory models

Intermediate cellular EC50 context

NLRP3 pathway inhibition titration

Orthogonal target engagement studies

Chemotype distinct from sulfonylureas

Chemotype-independent target confirmation

SAR and lead optimization reference

Defined SAR point in patent series

Benchmarking against disclosed inhibitor

Peripheral inflammatory model studies

Likely peripheral restriction

Peripheral vs. central inflammasome interpretation

• [1] Hayes DAAW, Merchant RR, Tian M, Mcclymont KS, Brill ZG, Cheng C. 5,6 UNSATURATED BICYCLIC HETEROCYLES USEFUL AS INHIBITORS OF NOD-LIKE RECEPTOR PROTEIN 3. WO2024249539A1, Merck Sharp & Dohme LLC, published 2024-12-04. View Source
• [2] Coll RC, Robertson AAB, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine. 2015;21(3):248-255. View Source